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Compound of Interest

Compound Name: 3-Chloro-4-methoxybenzaldehyde

Cat. No.: B1194993

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 3-Chloro-4-methoxybenzaldehyde, a common reagent in organic
synthesis.

Hazard and Safety Information

3-Chloro-4-methoxybenzaldehyde is classified as a hazardous substance. Understanding its
properties is the first step in safe handling and disposal.
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Property Value Reference
Molecular Formula C8H7CIO2 [1]
Molecular Weight 170.59 g/mol [1]
Appearance Off-white solid [2]
Melting Point 56-60 °C [3]

H315: Causes skin
irritationH319: Causes serious
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Continue rinsing.

Operational Plan for Disposal

The recommended procedure for the disposal of 3-Chloro-4-methoxybenzaldehyde is
incineration by a licensed waste disposal company. This ensures complete destruction of the
chemical and prevents environmental contamination.

Experimental Protocol: Chemical Incineration

» Material Preparation:
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o Ensure the 3-Chloro-4-methoxybenzaldehyde waste is securely packaged in a suitable,
closed, and properly labeled container.

o If required by the disposal facility, dissolve or mix the material with a combustible solvent.
This should be done in a well-ventilated area, such as a fume hood.

¢ |ncineration Process:

o The incineration facility will burn the chemical waste in a chemical incinerator equipped
with an afterburner and a flue gas scrubber.

o The high temperatures of the incinerator break down the chemical into less harmful
components.

o The afterburner ensures the complete combustion of any residual organic compounds.

o The scrubber removes any acidic gases, such as hydrogen chloride, that may be
produced during combustion, preventing their release into the atmosphere.

» Regulatory Compliance:

o All disposal procedures must be carried out in accordance with local, state, and federal
regulations.

o Maintain detailed records of the disposal process, including the date, quantity of waste,
and the name of the disposal company.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 3-Chloro-4-
methoxybenzaldehyde.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1194993?utm_src=pdf-body
https://www.benchchem.com/product/b1194993?utm_src=pdf-body
https://www.benchchem.com/product/b1194993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Proper Disposal Workflow for 3-Chloro-4-methoxybenzaldehyde

Preparation Phase

Start: Unused or Waste
3-Chloro-4-methoxybenzaldehyde

1. Safety First

Wear Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

P. Secure Containment

Package waste in a
sealed, labeled container.

B. Prepare for Transport

Disposdl Phase

Dissolve in a
combustible solvent
(if required by facility)

4. Final Disposal Step

Transfer to a licensed
waste disposal facility for
chemical incineration.

b. Record Keeping

End: Complete and Documented
Disposal

Click to download full resolution via product page

Disposal Workflow Diagram
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Important Considerations:

e Do not dispose of 3-Chloro-4-methoxybenzaldehyde down the drain or in regular trash.[4]
This can lead to environmental contamination.

» Always handle this chemical in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of dust or vapors.[4]

 In case of a spill, collect the material in a closed and suitable container for disposal.[4]
Thoroughly clean the contaminated area.

o Contaminated clothing should be removed and washed before reuse.[4]

By adhering to these procedures, laboratory personnel can ensure the safe and responsible
disposal of 3-Chloro-4-methoxybenzaldehyde, fostering a secure research environment and
upholding environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194993#3-chloro-4-methoxybenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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